Cas no 119637-67-1 (Moguisteine)

• Product Name: Moguisteine
• CAS No: 119637-67-1
• MF: C₁₆H₂₁NO₅S
• MW: 339.406643629074
• MDL: MFCD00866839
• CID: 63443
• PubChem ID: 65935
• Update Time: 2025-07-02

Moguisteine Chemical and Physical Properties

Names and Identifiers

• Moguisteine
• (+/-)-2-(2-Methoxyphenoxy)-methyl-3-ethoxycarbonylacetyl-1,3-thiazolidine
• (R,S)-2-(2-Methoxyphenoxy)-methyl-3-ethoxycarbonyl-acetyl-1,3 thiazolidine
• BBR-2173
• MOGUISTEIN
• BBR2173
• ethyl 3-{2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl}-3-oxopropanoate
• MOGUISTEINE(FORR&DONLY)
• 2-(2-METHOXYPHENOXY)METHYL-1,3-THIAZOLIDINE
• ethyl 3-(2-((2-methoxyphenoxy)methyl)thiazolidin-3-yl)-3-oxopropanoate
• ethyl 3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]-3-oxopropanoate
• ethyl 3-[2-[(2-methoxyphenoxy)methyl]-1,3-thiazolidin-3-yl]-3-oxo-propanoate
• (+/-)-2-[(2-Methoxyphenoxy)Methyl]-β-oxo-3-thiazolidinepropanoic Acid Ethyl Ester
• 3-keto-3-[2-[(2-methoxyphenoxy)methyl]thiazolidin-3-yl]propionic acid ethyl ester
• DTXSID00869634
• 3-Thiazolidinepropanoic acid, 2-((2-methoxyphenoxy)methyl)-beta-oxo-, ethyl ester, (+-)-
• MLS006010420
• NSC-759829
• Moguisteinum
• SW219622-1
• NS00126448
• NSC 759829
• Moguisteina [INN-Spanish]
• J-004167
• CHEMBL146980
• 119637-67-1
• Ethyl (+-)-2-((o-methoxyphenoxy)methyl)-beta-oxo-3-thiazolidinepropionate
• AC-4727
• BCP9000958
• HY-B0505
• SR-01000944248-1
• Ethyl 2-((2-methoxyphenoxy)methyl)-beta-oxo-3-thiazolidinepropanoate (+-)-
• BRD-A87673115-001-01-7
• Moguisteina
• 6Y556547YY
• SCHEMBL358534
• SMR002529585
• MFCD00866839
• KS-5161
• Moguisteine [INN]
• FT-0656011
• SR-01000944248
• AB01563359_02
• A804330
• ETHYL (+/-)-2-((O-METHOXYPHENOXY)METHYL)-.BETA.-OXO-3-THIAZOLIDINEPROPIONATE
• R,S(+-)-2-(2-Methoxyphenoxy)-methyl-3-ethoxycarbonylacetyl-1,3-thiazolidine
• 3-Thiazolidinepropanoic acid, 2-[(2-methoxyphenoxy)methyl]-beta-oxo-, ethyl ester
• MOGUISTEINE [MART.]
• AKOS015843415
• ETHYL 3-[2-(2-METHOXYPHENOXYMETHYL)-1,3-THIAZOLIDIN-3-YL]-3-OXOPROPANOATE
• Oprea1_020741
• AB01563359_01
• CCG-213816
• HMS3651H22
• Pharmakon1600-01502311
• s3104
• Moguisteinum [INN-Latin]
• UNII-6Y556547YY
• HMS3264I22
• NSC759829
• Q27265705
• BBR2173;ethyl 3-[2-[(2-methoxyphenoxy)methyl]thiazolidin-3-yl]-3-oxo-propanoate
• M3305
• C71662
• 121GE004
• BCP05219
• Moguisteina (INN-Spanish)
• (+/-)-2-[(2-Methoxyphenoxy)methyl]-beta-oxo-3-thiazolidinepropanoic Acid Ethyl Ester;
• MOGUISTEINE (MART.)
• ETHYL (+/-)-2-((O-METHOXYPHENOXY)METHYL)-BETA-OXO-3-THIAZOLIDINEPROPIONATE
• BRD-A87673115-001-04-1
• Moguisteinum (INN-Latin)
• BBR 2173
• ethyl 2-((2-methoxyphenoxy)methyl)-beta-oxothiazolidine-3-propanoate
• 2-(2-methoxyphenoxy)methyl-3-ethoxycarbonylacetyl-1,3-thiazolidine

• MDL： MFCD00866839
• Inchi： 1S/C16H21NO5S/c1-3-21-16(19)10-14(18)17-8-9-23-15(17)11-22-13-7-5-4-6-12(13)20-2/h4-7,15H,3,8-11H2,1-2H3
• InChI Key： WSYVIAQNTFPTBI-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC(=O)OCC)=O)C1COC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 339.11400
• Monoisotopic Mass: 339.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Melting Point: 72-76 ºC
• PSA: 90.37000
• LogP: 1.86660

Moguisteine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Moguisteine

Moguisteine (CAS No. 119637-67-1): A Comprehensive Overview of Its Properties and Applications

Moguisteine (CAS No. 119637-67-1) is a synthetic compound that has garnered significant attention in the pharmaceutical and research communities due to its unique pharmacological properties. This compound, often referred to by its chemical name or CAS registry number, is primarily studied for its potential therapeutic applications. In this article, we delve into the molecular structure, mechanisms of action, and current research trends surrounding Moguisteine, while also addressing common queries and hot topics in the field.

The chemical composition of Moguisteine is characterized by its distinct molecular framework, which contributes to its biological activity. Researchers have identified its potential role in modulating specific biochemical pathways, making it a subject of interest for drug development. The compound's CAS No. 119637-67-1 is frequently searched in academic databases and patent filings, reflecting its relevance in both scientific and industrial settings.

One of the most frequently asked questions about Moguisteine is its mechanism of action. Studies suggest that it interacts with cellular receptors or enzymes, though the exact pathways remain under investigation. This ambiguity has spurred a wave of research, particularly in the context of personalized medicine and targeted therapies, which are currently dominant trends in the pharmaceutical industry.

Another hot topic tied to Moguisteine is its potential therapeutic applications. While preclinical studies have shown promise, clinical trials are necessary to validate its efficacy and safety. The compound's bioavailability and metabolic stability are also critical factors being explored, as these properties determine its suitability for human use.

From an SEO perspective, searches for "Moguisteine uses" and "CAS 119637-67-1 supplier" are on the rise, indicating growing interest among researchers and manufacturers. Additionally, queries like "Moguisteine vs. similar compounds" highlight the need for comparative analyses, which could guide future studies.

In summary, Moguisteine (CAS No. 119637-67-1) represents a fascinating area of research with potential implications for modern medicine. Its chemical properties, mechanistic insights, and emerging applications make it a compound worth watching in the coming years. As the scientific community continues to unravel its mysteries, Moguisteine may well become a cornerstone in the development of next-generation therapeutics.